Cas no 1247166-11-5 (3-Amino-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one
• CAS No: 1247166-11-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 4775231
• PubChem ID: 62101460
• Update Time: 2025-05-26

3-Amino-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(oxolan-2-ylmethyl)-1,2-dihydropyridin-2-one
• 3-Amino-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C10H14N2O2/c11-9-4-1-5-12(10(9)13)7-8-3-2-6-14-8/h1,4-5,8H,2-3,6-7,11H2
• InChI Key： DWPLWNMNCIOMMO-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C=CC=C(C1=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 0.3
• Topological Polar Surface Area: 55.6

Additional information on 3-Amino-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one

3-Amino-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one: A Comprehensive Overview

The compound 3-Amino-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one, identified by the CAS number 1247166-11-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their structural versatility and functional group diversity. The presence of an amino group at position 3 and a oxolan (tetrahydrofuran) substituent at position 1 introduces unique electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of dihydropyridines in drug discovery, particularly in the development of calcium channel blockers and other cardiovascular agents. The 3-Amino group in this molecule is particularly intriguing, as it can serve as a nucleophilic site for various reactions, including amidation and alkylation. This functionality makes it an ideal candidate for the synthesis of bioactive molecules with potential therapeutic applications.

The oxolan ring in the structure adds another layer of complexity and reactivity. The tetrahydrofuran moiety is known to enhance solubility and stability in certain conditions, which is advantageous for both synthetic and pharmacological applications. Moreover, the dihydropyridinone core provides a rigid framework that can be exploited for designing molecules with specific binding affinities to biological targets.

From a synthetic standpoint, the preparation of 3-Amino-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one involves a series of well-established organic reactions. The key steps typically include nucleophilic substitution, condensation reactions, and cyclization processes. Researchers have optimized these steps to achieve high yields and excellent purity levels, ensuring that the compound is readily available for further studies.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a precursor for more complex molecules has been demonstrated in recent publications. By modifying the amino group or the oxolan substituent, chemists can generate derivatives with tailored properties suitable for specific applications. These derivatives have been explored in the context of enzyme inhibition, receptor targeting, and drug delivery systems.

The latest research on this compound has also focused on its potential as a chiral auxiliary or a catalyst in asymmetric synthesis. The dihydropyridinone core provides an excellent platform for enantioselective reactions, which are critical in the production of chiral drugs. By leveraging the stereochemical properties of this molecule, scientists are making strides toward more efficient and sustainable synthetic routes.

In conclusion, 3-Amino-1-(oxolan-2-yl)methyl-1,2-dihydropyridin-2-one is a versatile compound with a wealth of opportunities for exploration and application. Its unique structure, combined with its reactivity and functionality, positions it as an important tool in modern organic chemistry and pharmacology. As research continues to uncover new possibilities for this molecule, its role in advancing scientific knowledge and technological innovation will undoubtedly grow.